Cas no 477859-12-4 (2,4-Dichloro-N-{3-cyano-4-[(4-methylphenyl)sulfonyl]phenyl}benzenecarboxamide)

• Product Name: 2,4-Dichloro-N-{3-cyano-4-[(4-methylphenyl)sulfonyl]phenyl}benzenecarboxamide
• CAS No: 477859-12-4
• MF: C₂₁H₁₄Cl₂N₂O₃S
• MW: 445.318461894989
• CID: 5026525
• Update Time: 2025-10-18

2,4-Dichloro-N-{3-cyano-4-[(4-methylphenyl)sulfonyl]phenyl}benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-{3-cyano-4-[(4-methylphenyl)sulfonyl]phenyl}benzenecarboxamide
• 2,4-DICHLORO-N-(3-CYANO-4-((4-METHYLPHENYL)SULFONYL)PHENYL)BENZENECARBOXAMIDE
• Oprea1_126106
• 2,4-dichloro-N-(3-cyano-4-tosylphenyl)benzamide
• 2,4-dichloro-N-[3-cyano-4-(4-methylbenzenesulfonyl)phenyl]benzamide
• 2,4-Dichloro-N-{3-cyano-4-[(4-methylphenyl)sulfonyl]phenyl}benzenecarboxamide

• Inchi： 1S/C21H14Cl2N2O3S/c1-13-2-6-17(7-3-13)29(27,28)20-9-5-16(10-14(20)12-24)25-21(26)18-8-4-15(22)11-19(18)23/h2-11H,1H3,(H,25,26)
• InChI Key： IFUYCCUUDPYIAM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NC1C=CC(=C(C#N)C=1)S(C1C=CC(C)=CC=1)(=O)=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 737
• XLogP3: 4.9
• Topological Polar Surface Area: 95.4

Additional information on 2,4-Dichloro-N-{3-cyano-4-[(4-methylphenyl)sulfonyl]phenyl}benzenecarboxamide

Comprehensive Guide to 2,4-Dichloro-N-{3-cyano-4-[(4-methylphenyl)sulfonyl]phenyl}benzenecarboxamide (CAS No. 477859-12-4)

The compound 2,4-Dichloro-N-{3-cyano-4-[(4-methylphenyl)sulfonyl]phenyl}benzenecarboxamide (CAS No. 477859-12-4) is a specialized chemical with significant applications in pharmaceutical and agrochemical research. This benzenecarboxamide derivative is known for its unique structural features, including a cyano group and a sulfonyl linkage, which contribute to its reactivity and potential utility in various industrial processes.

Researchers and industry professionals frequently search for 477859-12-4 suppliers, 2,4-Dichloro-N-{3-cyano-4-[(4-methylphenyl)sulfonyl]phenyl}benzenecarboxamide synthesis, and its mechanism of action. The compound's molecular formula and weight, along with its solubility and stability under different conditions, are critical parameters for those working in drug discovery and material science.

In recent years, the demand for high-purity 477859-12-4 has increased due to its potential role in developing novel enzyme inhibitors and crop protection agents. The compound's chlorinated aromatic ring and sulfonamide moiety make it a candidate for further studies in medicinal chemistry. Scientists are particularly interested in its bioactivity and selective binding properties.

From an industrial perspective, 2,4-Dichloro-N-{3-cyano-4-[(4-methylphenyl)sulfonyl]phenyl}benzenecarboxamide is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly methods to produce this compound while minimizing waste and energy consumption. The global market trends for such intermediates indicate steady growth, driven by advancements in precision agriculture and targeted therapeutics.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS 477859-12-4. Quality control protocols ensure that the compound meets the stringent requirements of pharmaceutical-grade materials. Additionally, regulatory compliance and safety data sheets (SDS) are crucial for handling and transportation.

For those seeking custom synthesis of 2,4-Dichloro-N-{3-cyano-4-[(4-methylphenyl)sulfonyl]phenyl}benzenecarboxamide, it is important to collaborate with experienced manufacturers who adhere to Good Manufacturing Practices (GMP). The compound's patent status and intellectual property considerations also play a role in its commercialization and research applications.

In summary, 477859-12-4 represents a versatile chemical building block with promising applications in multiple scientific domains. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in the fields of drug design and agrochemical innovation. As research progresses, new insights into its biological activity and industrial scalability are expected to emerge.